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Compound of Interest

Compound Name: Benzylboronic acid pinacol ester

Cat. No.: B1364834 Get Quote

Benzylboronic Acid Pinacol Ester: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth look at the physical and chemical properties of

benzylboronic acid pinacol ester, a versatile reagent in modern organic synthesis. Its role in

palladium-catalyzed cross-coupling reactions has made it a valuable building block in the

synthesis of complex molecules, particularly in the field of drug discovery and development.

Core Physical and Chemical Properties
Benzylboronic acid pinacol ester, with the chemical formula C₁₃H₁₉BO₂ and a molecular

weight of 218.10 g/mol , is a key organoboron compound. Its physical state can be variable,

being described as both a solid-liquid mixture and a liquid. This variability may depend on the

purity of the substance and the ambient temperature.

The appearance of benzylboronic acid pinacol ester is generally reported as a colorless to

off-white or pale yellow substance.[1][2] When in liquid form, it is described as a clear to faintly

turbid liquid.[2][3]
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For ease of reference and comparison, the key quantitative physical and chemical data for

benzylboronic acid pinacol ester are summarized in the table below.

Property Value Citations

Molecular Formula C₁₃H₁₉BO₂ [2]

Molecular Weight 218.103 g/mol [4]

Boiling Point 65°C at 0.15 mmHg [4][5]

Density 0.980 g/mL at 25°C [5]

Refractive Index 1.4850-1.4910 at 20°C [2]

Solubility Insoluble in water [4][6]

Experimental Protocols: Suzuki-Miyaura Cross-
Coupling
A primary application of benzylboronic acid pinacol ester is in the Suzuki-Miyaura cross-

coupling reaction to form a new carbon-carbon bond. The following is a representative

experimental protocol for the synthesis of a biphenyl compound using benzylboronic acid
pinacol ester and an aryl halide.

Objective: To synthesize a substituted biphenyl via a palladium-catalyzed Suzuki-Miyaura

cross-coupling reaction.

Materials:

Benzylboronic acid pinacol ester

Aryl halide (e.g., bromobenzene)

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Aqueous sodium carbonate (Na₂CO₃) solution (1.2 M)
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n-Propanol

Ethyl acetate

Hexanes

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Separatory funnel

Rotary evaporator

Standard laboratory glassware and equipment

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a condenser,

combine the aryl halide (1.0 equivalent), benzylboronic acid pinacol ester (1.1

equivalents), and n-propanol.

Catalyst and Base Addition: To the stirred solution, add palladium(II) acetate (e.g., 0.01

equivalents), triphenylphosphine (e.g., 0.04 equivalents), and the aqueous sodium carbonate

solution.

Inert Atmosphere: Purge the reaction mixture with an inert gas, such as nitrogen or argon, for

several minutes.

Reaction: Heat the mixture to reflux with vigorous stirring. Monitor the reaction progress by

thin-layer chromatography (TLC) or gas chromatography (GC).
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Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the

mixture with water and transfer it to a separatory funnel.

Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium

sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a

rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel or by

recrystallization, typically from a solvent system like hexanes/ethyl acetate, to yield the

desired biphenyl product.

Visualizing the Suzuki-Miyaura Coupling Pathway
The following diagram illustrates the catalytic cycle of the Suzuki-Miyaura cross-coupling

reaction.
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Selective Synthesis of (Benzyl)biphenyls by Successive Suzuki–Miyaura Coupling of
Phenylboronic Acids with 4-Bromobenzyl Acetate under Air Atmosphere - PMC
[pmc.ncbi.nlm.nih.gov]

2. rose-hulman.edu [rose-hulman.edu]

3. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions - PMC
[pmc.ncbi.nlm.nih.gov]

4. gala.gre.ac.uk [gala.gre.ac.uk]

5. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural,
Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]

6. youtube.com [youtube.com]

To cite this document: BenchChem. [benzylboronic acid pinacol ester physical appearance
and form]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1364834#benzylboronic-acid-pinacol-ester-physical-
appearance-and-form]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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